Cas no 2138303-85-0 (3-(1-aminoethyl)-1-(thiolan-3-yl)-1H-pyrazol-4-ol)

• Product Name: 3-(1-aminoethyl)-1-(thiolan-3-yl)-1H-pyrazol-4-ol
• CAS No: 2138303-85-0
• MF: C₉H₁₅N₃OS
• MW: 213.29990029335
• CID: 6581219
• PubChem ID: 165467849
• Update Time: 2025-05-30

3-(1-aminoethyl)-1-(thiolan-3-yl)-1H-pyrazol-4-ol Chemical and Physical Properties

Names and Identifiers

• 3-(1-aminoethyl)-1-(thiolan-3-yl)-1H-pyrazol-4-ol
• EN300-803915
• 2138303-85-0

• Inchi： 1S/C9H15N3OS/c1-6(10)9-8(13)4-12(11-9)7-2-3-14-5-7/h4,6-7,13H,2-3,5,10H2,1H3
• InChI Key： DJFSVLNHWFIHAZ-UHFFFAOYSA-N
• SMILES： S1CCC(C1)N1C=C(C(C(C)N)=N1)O

Computed Properties

• Exact Mass: 213.09358328g/mol
• Monoisotopic Mass: 213.09358328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 89.4Ų

Additional information on 3-(1-aminoethyl)-1-(thiolan-3-yl)-1H-pyrazol-4-ol

Comprehensive Overview of 3-(1-aminoethyl)-1-(thiolan-3-yl)-1H-pyrazol-4-ol (CAS No. 2138303-85-0)

The compound 3-(1-aminoethyl)-1-(thiolan-3-yl)-1H-pyrazol-4-ol (CAS No. 2138303-85-0) is a structurally unique heterocyclic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its molecular framework combines a pyrazole core with thiolane and aminoethyl functional groups, making it a versatile candidate for drug discovery and material science applications. Researchers are particularly interested in its potential as a kinase inhibitor or enzyme modulator, given its ability to interact with biological targets through hydrogen bonding and hydrophobic interactions.

In recent years, the demand for small-molecule therapeutics and biochemical probes has surged, driven by advancements in precision medicine and AI-driven drug design. The 3-(1-aminoethyl)-1-(thiolan-3-yl)-1H-pyrazol-4-ol scaffold aligns with these trends, as its structural diversity allows for tailored modifications to enhance bioavailability or target selectivity. Online searches for terms like "pyrazole derivatives in drug discovery" and "thiolane-based bioactive compounds" reflect growing curiosity about its applications.

From a synthetic chemistry perspective, the preparation of CAS No. 2138303-85-0 involves multi-step organic reactions, including cyclization and functional group protection. Its solubility in polar solvents like DMSO and ethanol facilitates its use in high-throughput screening assays. Notably, its stability under physiological conditions makes it suitable for in vitro and in vivo studies, addressing common queries such as "how to improve compound stability in drug development."

The compound’s mechanistic versatility is further highlighted by its potential role in addressing neurodegenerative diseases and metabolic disorders, topics frequently searched in academic and biotech communities. Its low cytotoxicity profile, as reported in preliminary studies, positions it as a promising lead for safer therapeutic agents. Discussions around "non-toxic heterocyclic compounds" and "green chemistry in pharmaceuticals" often cite derivatives like this molecule.

In material science, 3-(1-aminoethyl)-1-(thiolan-3-yl)-1H-pyrazol-4-ol has been explored for its chelating properties, relevant to catalysis and polymer stabilization. Its thermal stability and electronic configuration also make it a candidate for organic electronics, resonating with searches for "organic semiconductors" and "conductive polymers."

To summarize, CAS No. 2138303-85-0 represents a multifaceted compound bridging medicinal chemistry and advanced materials. Its synthetic accessibility, biological relevance, and adaptability ensure its continued prominence in interdisciplinary research, answering pressing questions in both drug development and sustainable technology.